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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

diphenyl adipate. Due to the limited availability of specific quantitative solubility data in

publicly accessible literature, this guide focuses on qualitative solubility predictions, theoretical

considerations, and detailed experimental protocols for determining solubility.

Introduction to Diphenyl Adipate
Diphenyl adipate is the diester of adipic acid and phenol. It is a white crystalline solid at room

temperature. Its structure, featuring a flexible aliphatic chain and two aromatic phenyl groups,

gives it unique properties as a plasticizer and a monomer for polyesters and polyamides.

Understanding its solubility is crucial for its application in synthesis, purification, formulation,

and material science.

Physical and Chemical Properties of Diphenyl Adipate:
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Property Value Source

CAS Number 3195-37-7 [1][2]

Molecular Formula C₁₈H₁₈O₄ [1][3]

Molecular Weight 298.33 g/mol [3]

Melting Point 105.5-106 °C

Appearance White crystalline powder

Predicted Solubility of Diphenyl Adipate
Based on the principle of "like dissolves like," the solubility of diphenyl adipate in various

organic solvents can be predicted. The presence of two phenyl groups suggests good solubility

in aromatic and nonpolar solvents, while the ester groups provide some polarity.
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Solvent Class Common Solvents Predicted Solubility Rationale

Alcohols Methanol, Ethanol Low to Moderate

The polarity of the

hydroxyl group in

alcohols is

significantly different

from the largely

nonpolar character of

diphenyl adipate.

Solubility is expected

to increase with the

alkyl chain length of

the alcohol and with

temperature. Ethanol

may be a suitable

solvent for

recrystallization.[4]

Ketones Acetone Moderate

Acetone has

intermediate polarity

and can interact with

the ester groups of

diphenyl adipate.

Esters Ethyl Acetate Moderate to High

As an ester itself,

diphenyl adipate is

likely to be soluble in

other esters of similar

polarity due to

favorable dipole-

dipole interactions.[5]

[6]

Aromatic

Hydrocarbons

Toluene, Benzene,

Xylene
High

The phenyl groups of

diphenyl adipate will

have strong van der

Waals interactions

with aromatic

solvents.[7]
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Aliphatic

Hydrocarbons
Hexane, Heptane Low

The significant

difference in polarity

and intermolecular

forces between the

aromatic diphenyl

adipate and non-

aromatic, nonpolar

aliphatic hydrocarbons

suggests low

solubility.

Chlorinated Solvents
Dichloromethane,

Chloroform
High

Chlorinated solvents

are effective at

dissolving a wide

range of organic

compounds, including

those with aromatic

and ester

functionalities.[8]

Ethers
Diethyl Ether,

Tetrahydrofuran (THF)
Moderate to High

Ethers are good

solvents for many

organic compounds,

and THF, in particular,

is a versatile solvent

for polymers and

larger molecules.

Polar Aprotic Solvents

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO)

Moderate to High

These solvents have

high dielectric

constants and are

capable of dissolving

a wide range of

substances.

Water Insoluble As a relatively large

organic molecule with

significant nonpolar

character, diphenyl
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adipate is expected to

be insoluble in water.

[9][10]

Experimental Protocol for Solubility Determination
The following is a general gravimetric method for determining the solubility of a solid organic

compound like diphenyl adipate in a given solvent at a specific temperature.

Materials and Equipment
Diphenyl adipate (solid)

Selected organic solvents (analytical grade)

Temperature-controlled shaker or water bath

Analytical balance (± 0.0001 g)

Vials or flasks with airtight seals

Syringes with filters (e.g., 0.45 µm PTFE)

Evaporating dish or pre-weighed vials

Oven

Experimental Procedure
Preparation of Saturated Solution:

Add an excess amount of diphenyl adipate to a known volume of the selected solvent in

a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature.
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Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 48 hours is

generally recommended.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or temperature-equilibrated syringe.

Immediately pass the solution through a syringe filter into a pre-weighed evaporating dish

or vial. This step is critical to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Place the evaporating dish with the filtered solution in an oven at a temperature sufficient

to evaporate the solvent without decomposing the diphenyl adipate (a temperature below

its melting point is recommended). A vacuum oven can be used for faster and more gentle

drying.

Once all the solvent has evaporated, cool the dish in a desiccator to room temperature.

Weigh the evaporating dish containing the dried diphenyl adipate residue.

Calculation of Solubility:

Calculate the mass of the dissolved diphenyl adipate by subtracting the initial weight of

the empty evaporating dish from the final weight.

The solubility can be expressed in various units, such as:

g/100 mL: (mass of residue in g / volume of aliquot in mL) * 100

mol/L: (mass of residue in g / molecular weight of diphenyl adipate) / volume of aliquot

in L

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the experimental determination of diphenyl
adipate solubility.

Preparation Sampling Analysis Result

Start Add excess diphenyl adipate to solvent Equilibrate at constant temperature with agitation Allow solid to settle Withdraw supernatant Filter the solution Evaporate solvent Weigh dried residue Calculate solubility Solubility Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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